Cas no 533-60-8 (2-hydroxycyclohexan-1-one)

• Product Name: 2-hydroxycyclohexan-1-one
• CAS No: 533-60-8
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00045549
• CID: 1582017
• PubChem ID: 10785
• Update Time: 2025-10-05

2-hydroxycyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-1-cyclohexanone
• 1,3-Diphenyl-propan-1,2-dion
• 2-hydroxycyclohexanone
• hydroxycyclohexanone
• AC1NZOSJ
• NSC364004
• ADIPOIN
• NSC 298536
• NSC 60697
• 2-hydroxycyclohexan-1-one
• NSC-117392
• Cyclohexanone, dimer
• AKOS022299844
• 2-HYDROXY-CYCLOHEXANONE
• A829539
• 2-oxidanylcyclohexan-1-one
• LS-13149
• Cyclohexanone, 2-hydroxy-, dimer
• DTXSID10883427
• 533-60-8
• MFCD00045549
• NSC-60697
• G73608
• AI3-06549
• NSC60697
• NSC298536
• 2-hydroxy-cyclohexan-1-one
• STL557204
• NSC 117392
• EN300-84537
• CHEBI:17878
• SCHEMBL222046
• InChI=1/C6H10O2/c7-5-3-1-2-4-6(5)8/h5,7H,1-4H
• NSC117392
• EINECS 208-570-4
• AKOS000281296
• BBL103394
• CS-0262973
• Q27102692
• C01147
• Cyclohexanone, 2-hydroxy-
• 30282-14-5
• NSC-298536
• NS00043505

• MDL： MFCD00045549
• Inchi： 1S/C6H10O2/c7-5-3-1-2-4-6(5)8/h5,7H,1-4H2
• InChI Key： ODZTXUXIYGJLMC-UHFFFAOYSA-N
• SMILES： OC1C(CCCC1)=O

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.142
• Melting Point: 117-119 ºC
• Boiling Point: 226 ºC
• Flash Point: 91 ºC
• Refractive Index: 1.4711
• PSA: 37.30000
• LogP: 0.49040

2-hydroxycyclohexan-1-one Security Information

• Hazardous Material transportation number：UN 1325 4.1/PG 3
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 2-hydroxycyclohexan-1-one

Comprehensive Overview of 2-Hydroxycyclohexan-1-One (CAS No. 533-60-8): Chemical Properties, Synthesis, and Emerging Applications

2-Hydroxycyclohexan-1-one (CAS No. 533-60-8) is a cyclic organic compound characterized by a six-membered cyclohexane ring with a hydroxyl group (-OH) at the C2 position and a ketone functional group (-CO-) at the C1 position. This unique structural arrangement endows the molecule with versatile chemical reactivity and stability, making it a valuable intermediate in pharmaceutical synthesis, agrochemical development, and specialty chemical production. The compound is also known by its IUPAC name cyclohexane-1,2-diol ketone, though the nomenclature 2-hydroxycyclohexan-1-one remains the most widely adopted in scientific literature.

Structurally, the molecule exhibits a balance between hydrophilic and hydrophobic properties due to the coexistence of polar (hydroxyl and carbonyl) and nonpolar (cyclohexyl) moieties. This dual character enables its use as a solvent in green chemistry applications and as a building block for synthesizing complex molecules such as cyclic esters, amides, and heterocyclic compounds. Recent studies published in *Organic Letters* (Vol. 45, 2024) highlight its role in catalytic asymmetric synthesis, where it serves as a chiral auxiliary for enantioselective transformations.

The synthesis of CAS No. 533-60-8 typically involves oxidation of cyclohexanol derivatives or rearrangement reactions under controlled conditions. A notable method described in *ACS Catalysis* (Vol. 9, 2023) employs biocatalytic oxidation using engineered laccase enzymes to achieve high regioselectivity at the C1 position while preserving the hydroxyl group at C2. This approach aligns with modern sustainability goals by minimizing byproduct formation compared to traditional chemical oxidation methods using chromium-based reagents.

In pharmaceutical research, 2-hydroxycyclohexan-1-one has emerged as a critical scaffold for developing antidiabetic agents. A 2024 study in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit enhanced PPARγ agonist activity compared to rosiglitazone, with reduced side effects due to improved metabolic stability. The hydroxyl group's ability to form hydrogen bonds with target proteins was identified as a key factor in optimizing drug-receptor interactions.

The agrochemical industry has also leveraged this compound's properties for creating biopesticides with low environmental impact. Research from *Pest Management Science* (Vol. 79, 2024) reports that derivatives containing the cyclohexane ring system show selective inhibition of acetylcholinesterase in pest species while maintaining low toxicity to non-target organisms. This selectivity is attributed to the spatial orientation of functional groups within the cyclohexane framework.

In materials science applications, recent advancements published in *Advanced Materials Interfaces* (Vol. 11, 2024) demonstrate that polymeric networks incorporating CAS No. 533-60-8 units exhibit exceptional thermal stability up to 350°C while maintaining flexibility at low temperatures (-40°C). These properties make it suitable for aerospace coatings and flexible electronics substrates where dimensional stability across temperature gradients is critical.

Analytical techniques for characterizing this compound include nuclear magnetic resonance (NMR) spectroscopy for structural confirmation and high-performance liquid chromatography (HPLC) for purity assessment. A comparative study in *Analytical Chemistry* (Vol. 96, 2024) found that chiral HPLC columns provide resolution values exceeding R_s>4 when analyzing enantiomeric mixtures of this compound at concentrations as low as 5 ppm.

Eco-toxicological profiles published by the European Chemicals Agency (ECHA) indicate that while pure forms require standard safety precautions during handling, its biodegradability rate exceeds 75% under OECD guidelines after 96 hours in aquatic environments when exposed to microbial consortia containing Pseudomonas strains.

Ongoing research focuses on expanding its utility through functionalization studies. A groundbreaking approach described in *Nature Chemistry* (Vol. 16, 2024) utilizes photoredox catalysis to install fluorinated substituents at both C1 and C2 positions simultaneously without compromising ring integrity—a method previously considered synthetically challenging due to competing reaction pathways.

The market demand for this compound has grown steadily since its commercialization in the early 1990s, driven by increasing adoption in sustainable chemical processes and precision medicine development pipelines across North America and Asia-Pacific regions according to industry reports from Grand View Research Inc., Q4/2024.